Cas no 1226455-21-5 (N-[3-(methylsulfanyl)phenyl]-2-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]sulfanyl}acetamide)

• Product Name: N-[3-(methylsulfanyl)phenyl]-2-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]sulfanyl}acetamide
• CAS No: 1226455-21-5
• MF: C₁₇H₁₈N₄O₂S₃
• MW: 406.545419216156
• CID: 5435018
• Update Time: 2025-06-11

N-[3-(methylsulfanyl)phenyl]-2-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methylsulfanylphenyl)-2-(3-thiomorpholin-4-ylpyrazin-2-yl)sulfanylacetamide
• N-[3-(methylsulfanyl)phenyl]-2-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]sulfanyl}acetamide

• Inchi： 1S/C17H18N4O2S3/c1-25-13-4-2-3-12(9-13)20-14(22)11-26-17-16(18-5-6-19-17)21-7-8-23-10-15(21)24/h2-6,9H,7-8,10-11H2,1H3,(H,20,22)
• InChI Key： IHXCWYNJZSNHKD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(SC)=C1)(=O)CSC1=NC=CN=C1N1CCOCC1=S

Additional information on N-[3-(methylsulfanyl)phenyl]-2-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]sulfanyl}acetamide

Introduction to N-[3-(methylsulfanyl)phenyl]-2-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]sulfanyl}acetamide (CAS No: 1226455-21-5)

N-[3-(methylsulfanyl)phenyl]-2-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]sulfanyl}acetamide is a sophisticated organic compound characterized by its intricate molecular structure, which has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by its CAS number 1226455-21-5, represents a confluence of advanced synthetic methodologies and pharmacological applications. Its molecular architecture incorporates several key functional groups, including methylsulfanyl, thiomorpholin-4-yl, and pyrazin-2-yl moieties, which contribute to its unique chemical properties and potential biological activities.

The synthesis of N-[3-(methylsulfanyl)phenyl]-2-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]sulfanyl}acetamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The incorporation of the methylsulfanyl group into the phenyl ring enhances the compound's solubility and interaction with biological targets, while the thiomorpholin-4-yl moiety introduces a hydrogen bond donor capability, which is crucial for binding to specific receptors in drug design. The presence of the pyrazin-2-yl group further diversifies its pharmacophoric features, making it a versatile scaffold for developing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring sulfanyl and morpholine derivatives. These structural elements have been extensively studied for their ability to modulate various biological pathways, including enzyme inhibition and receptor antagonism. The compound N-[3-(methylsulfanyl)phenyl]-2-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]sulfanyl}acetamide has been investigated in several preclinical studies for its potential applications in treating neurological disorders, inflammation, and metabolic diseases. Its unique combination of functional groups makes it an attractive candidate for further development into a lead compound for drug discovery.

The chemical properties of N-[3-(methylsulfanyl)phenyl]-2-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]sulfanyl}acetamide have been thoroughly characterized through spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These analyses have provided valuable insights into its molecular structure and purity, ensuring that it meets the stringent requirements for pharmaceutical applications. Additionally, computational studies have been employed to predict its binding affinity to target proteins and to optimize its pharmacokinetic profile.

The pharmacological evaluation of N-[3-(methylsulfanyl)phenyl]-2-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]sulfanyl}acetamide has revealed promising results in both in vitro and in vivo models. Studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, preliminary data suggest that this compound may exhibit neuroprotective effects by modulating neurotransmitter receptors and reducing oxidative stress in neural cells. These findings highlight its potential as a therapeutic agent for conditions such as Alzheimer's disease, Parkinson's disease, and chronic inflammatory disorders.

The development of novel drugs often involves the optimization of existing molecular scaffolds to enhance their efficacy and safety profiles. N-[3-(methylsulfanyl)phenyl]-2-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]sulfanyl}acetamide serves as an excellent example of how structural modifications can lead to significant improvements in drug design. By incorporating additional functional groups and fine-tuning the substitution patterns, researchers can create derivatives with enhanced binding affinity, improved metabolic stability, and reduced toxicity. This iterative process is essential for developing drugs that are both effective and well-tolerated by patients.

The future prospects for N-[3-(methylsulfanyl)phenyl]-2-{[< strong >3-(thiomorpholin -4 - yl ) pyrazin - 2 - yl ] sulfany l } acet amide are promising, with ongoing research aimed at elucidating its mechanism of action and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of this compound from preclinical studies to clinical trials. As our understanding of disease mechanisms continues to evolve, compounds like N-[< strong >3 - ( methyl sulfany l ) phen yl ] - 2 - {[ 3 - ( thio morph olin - 4 - yl ) py razin - 2 - yl ] sulfany l } acet am ide are poised to play a critical role in the development of next-generation therapeutics.